Cas no 1506685-26-2 (N1-(6-ethoxypyrimidin-4-yl)benzene-1,4-diamine)

• Product Name: N1-(6-ethoxypyrimidin-4-yl)benzene-1,4-diamine
• CAS No: 1506685-26-2
• MF: C₁₂H₁₄N₄O
• MW: 230.265761852264
• CID: 5840572
• PubChem ID: 66319452
• Update Time: 2024-01-13

N1-(6-ethoxypyrimidin-4-yl)benzene-1,4-diamine Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediamine, N1-(6-ethoxy-4-pyrimidinyl)-
• N1-(6-ethoxypyrimidin-4-yl)benzene-1,4-diamine
• 1506685-26-2
• F1912-0299
• AKOS015663950

• Inchi： 1S/C12H14N4O/c1-2-17-12-7-11(14-8-15-12)16-10-5-3-9(13)4-6-10/h3-8H,2,13H2,1H3,(H,14,15,16)
• InChI Key： LLIFIXSMLALMOT-UHFFFAOYSA-N
• SMILES： C1(NC2C=C(OCC)N=CN=2)=CC=C(N)C=C1

Computed Properties

• Exact Mass: 230.11676108g/mol
• Monoisotopic Mass: 230.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 73.1Ų

Experimental Properties

• Density: 1.246±0.06 g/cm3(Predicted)
• Boiling Point: 429.1±35.0 °C(Predicted)
• pka: 5.07±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines